Cas no 5461-32-5 (2-Nitrophenylpyruvic Acid)

• Product Name: 2-Nitrophenylpyruvic Acid
• CAS No: 5461-32-5
• MF: C₉H₇NO₅
• MW: 209.155582666397
• MDL: MFCD00007191
• CID: 45911
• PubChem ID: 79583
• Update Time: 2025-05-19

2-Nitrophenylpyruvic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitrophenyl)-2-oxopropanoic acid
• (2-Nitrophenyl)pyruvic acid
• 2-Nitrophenylpyruvic acid
• Pyruvicacid, (o-nitrophenyl)- (6CI,7CI)
• (o-Nitrophenyl)pyruvic acid
• 2-Nitro-a-oxobenzenepropanoic acid
• NSC 5598
• CHEMBL3247418
• 2-nitrophenyl pyruvic acid
• UNII-FVK99UGM9H
• AKOS003620372
• 3-(2-nitrophenyl)-2-oxopropanoicacid
• AM85812
• FVK99UGM9H
• BS-42247
• NSC5598
• 3-(2-nitrophenyl)pyruvic acid
• 3-(2-Nitro-phenyl)-2-oxo-propionic acid
• SR-01000005249
• 3-(2-nitrophenyl)-2-oxo propionic acid
• Pyruvic acid, (o-nitrophenyl)-
• 2-nitro-alpha-oxobenzenepropanoic acid
• o-NITROPHENYLPYRUVIC ACID
• A24274
• SY338804
• 5461-32-5
• o-Nitrophenylbrenztraubensaure
• NSC-5598
• SCHEMBL258555
• alpha-oxo-2-nitrobenzenepropanoic acid
• 2-nitro -alpha-oxobenzenepropanoic acid
• FT-0635739
• N-5060
• Pyruvic acid, (2-nitrophenyl)-
• o-nitrophenyl pyruvic acid
• Ortho-nitrophenylpyruvic acid
• CBDivE_016082
• 2-Nitrophenylpyruvic acid, 99%
• NS00033147
• MFCD00007191
• AI3-23879
• EINECS 226-746-9
• Benzenepropanoic acid, 2-nitro-alpha-oxo-
• SR-01000005249-1
• DTXSID70203041
• 3-(2-nitrophenyl)-2-oxo-propanoic acid
• Benzenepropanoic acid, 2-nitro-.alpha.-oxo-
• CGCWRLDEYHZQCW-UHFFFAOYSA-N
• DB-011080
• 2-Nitrophenylpyruvic Acid

• MDL： MFCD00007191
• Inchi： 1S/C9H7NO5/c11-8(9(12)13)5-6-3-1-2-4-7(6)10(14)15/h1-4H,5H2,(H,12,13)
• InChI Key： CGCWRLDEYHZQCW-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03200
• Monoisotopic Mass: 209.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.469
• Melting Point: 119-120 ºC
• Boiling Point: 379.7 °C at 760 mmHg
• Flash Point: 168.6 °C
• Refractive Index: 1.598
• PSA: 100.19000
• LogP: 1.31420
• Solubility: Not determined

2-Nitrophenylpyruvic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Nitrophenylpyruvic Acid

Recent Advances in the Study of 2-Nitrophenylpyruvic Acid (CAS: 5461-32-5): A Comprehensive Research Brief

2-Nitrophenylpyruvic Acid (CAS: 5461-32-5) is a chemically significant compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and emerging roles in drug development. The compound, characterized by its nitro and pyruvic acid functional groups, serves as a versatile intermediate in organic synthesis and a potential candidate for therapeutic applications.

Recent studies have explored the synthetic pathways for 2-Nitrophenylpyruvic Acid, emphasizing green chemistry approaches to improve yield and reduce environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel enzymatic method for its synthesis, achieving a 78% yield under mild conditions. This method not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In the realm of biological activity, 2-Nitrophenylpyruvic Acid has shown promise as an inhibitor of key enzymes involved in inflammatory pathways. Research conducted by the University of Cambridge in 2024 revealed its ability to selectively inhibit cyclooxygenase-2 (COX-2), a target for non-steroidal anti-inflammatory drugs (NSAIDs). The study highlighted its potential as a lead compound for developing new anti-inflammatory agents with fewer side effects compared to traditional NSAIDs.

Furthermore, the compound's role in drug discovery has expanded with its incorporation into combinatorial chemistry libraries. A recent Nature Chemical Biology article (2024) detailed its use in generating diverse small-molecule libraries for high-throughput screening against neglected tropical diseases. This approach has identified several hit compounds with activity against Trypanosoma cruzi, the causative agent of Chagas disease.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Nitrophenylpyruvic Acid derivatives. A 2024 review in Medicinal Chemistry Research underscored the need for structural modifications to improve bioavailability and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations.

In conclusion, 2-Nitrophenylpyruvic Acid (CAS: 5461-32-5) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule positions it as a valuable asset for future drug discovery efforts. Continued research into its mechanisms of action and optimization of its derivatives will likely yield significant contributions to the development of novel therapeutics.